2-(4-chlorophenoxy)-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-(2,3,4,5,6-pentafluorophenyl)-1,3-benzoxazol-5-yl]acetamide
• InChI: InChI=1S/C21H10ClF5N2O3/c22-9-1-4-11(5-2-9)31-8-14(30)28-10-3-6-13-12(7-10)29-21(32-13)15-16(23)18(25)20(27)19(26)17(15)24/h1-7H,8H2,(H,28,30)
• InChI Key: HFEVSFIXOYRSHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=C(C(=C4F)F)F)F)F)Cl
• Molecular Formula: C21H10ClF5N2O3
• Molecular Weight: 468.8 g/mol

Description

2-(4-chlorophenoxy)-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]acetamide is a chemical compound with potential applications in scientific research. This compound is a selective inhibitor of a specific protein kinase, making it useful in studying the role of this kinase in various biological processes.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]acetamide involves the inhibition of a specific protein kinase. This kinase plays a role in various biological processes, including cell proliferation and differentiation, apoptosis, and inflammation. By inhibiting this kinase, the compound can affect these processes and potentially provide insights into their regulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-chlorophenoxy)-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]acetamide are dependent on the specific biological system being studied. In general, the compound's inhibition of a specific protein kinase can affect cell proliferation and differentiation, apoptosis, and inflammation. The compound has been shown to have anti-inflammatory effects in some studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenoxy)-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]acetamide in lab experiments include its selectivity for a specific protein kinase and its potential to provide insights into the regulation of various biological processes. However, the compound's selectivity may also be a limitation, as it may not be useful in studying processes that do not involve the targeted kinase.

Future Directions

There are several potential future directions for research involving 2-(4-chlorophenoxy)-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]acetamide. These include:
1. Further studies of the compound's effects on different biological processes and systems.
2. Development of derivatives of the compound with improved selectivity or potency.
3. Investigation of the compound's potential as a therapeutic agent for diseases involving the targeted kinase.
4. Exploration of the compound's potential as a tool for studying the structure and function of the targeted kinase.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]acetamide involves several steps. First, 4-chlorophenol is reacted with 2-(pentafluorophenyl)-1,3-benzoxazole-5-carboxylic acid to form an ester intermediate. This intermediate is then converted to the amide by reaction with N,N-dimethylacetamide dimethyl acetal. The final product is obtained by purification through column chromatography.

Scientific Research Applications

2-(4-chlorophenoxy)-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]acetamide has potential applications in a variety of scientific research fields. Its selectivity for a specific protein kinase makes it useful in studying the role of this kinase in various biological processes. The compound has been used in research related to cancer, inflammation, and neurodegenerative diseases.